Cas no 55654-11-0 ((n-hydroxycarbamimidoyl)-acetic acid)

• Product Name: (n-hydroxycarbamimidoyl)-acetic acid
• CAS No: 55654-11-0
• MF: C₃H₆N₂O₃
• MW: 118.09134054184
• MDL: MFCD07776349
• CID: 944268
• PubChem ID: 4348187
• Update Time: 2025-05-19

(n-hydroxycarbamimidoyl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (n-hydroxycarbamimidoyl)-acetic acid
• 3-amino-3-hydroxyiminopropanoic acid
• 2-(N-HYDROXYCARBAMIMIDOYL)ACETIC ACID
• DTXSID00402207
• 55654-11-0

• MDL： MFCD07776349
• Inchi： 1S/C3H6N2O3/c4-2(5-8)1-3(6)7/h8H,1H2,(H2,4,5)(H,6,7)
• InChI Key： UDQWXDVKWGIDIR-UHFFFAOYSA-N
• SMILES： OC(CC(=NO)N)=O

Computed Properties

• Exact Mass: 118.03784206g/mol
• Monoisotopic Mass: 118.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.9
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Amidoximes

Additional information on (n-hydroxycarbamimidoyl)-acetic acid

Introduction to (n-Hydroxycarbamimidoyl)-Acetic Acid (CAS No. 55654-11-0)

(n-Hydroxycarbamimidoyl)-acetic acid, with the chemical formula C₄H₆N₂O₃, is a versatile compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 55654-11-0, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules. Its applications span across multiple domains, including drug development, agrochemicals, and specialty chemicals, underscoring its importance in modern industrial and academic settings.

The molecular structure of (n-Hydroxycarbamimidoyl)-acetic acid consists of a hydroxycarbamimidoyl group attached to an acetic acid moiety. This configuration imparts reactivity that is conducive to further functionalization, making it a preferred building block for medicinal chemists. The presence of both hydroxyl and carbamimidoyl functional groups allows for diverse chemical transformations, such as condensation reactions, nucleophilic substitutions, and cyclizations, which are pivotal in constructing complex molecular architectures.

In recent years, (n-Hydroxycarbamimidoyl)-acetic acid has been extensively studied for its potential in the development of novel therapeutic agents. Its ability to serve as a precursor for heterocyclic compounds has opened up new avenues in drug discovery. For instance, researchers have leveraged its reactivity to synthesize derivatives that exhibit antimicrobial, anti-inflammatory, and anticancer properties. These findings highlight the compound's significance in addressing critical healthcare challenges.

One of the most compelling aspects of (n-Hydroxycarbamimidoyl)-acetic acid is its role in the synthesis of protease inhibitors. Proteases are enzymes that play a crucial role in various biological processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. By designing molecules based on the scaffold of (n-Hydroxycarbamimidoyl)-acetic acid, scientists have been able to develop potent inhibitors that target specific proteases involved in pathogenesis. This approach has led to the identification of several lead compounds that are currently undergoing further optimization for clinical use.

The compound's utility extends beyond pharmaceuticals into the realm of agrochemicals. Its structural features make it an effective precursor for synthesizing herbicides and pesticides that are essential for modern agriculture. By incorporating (n-Hydroxycarbamimidoyl)-acetic acid into novel formulations, researchers aim to develop more efficient and environmentally sustainable solutions for crop protection.

Recent advancements in synthetic methodologies have further enhanced the accessibility and versatility of (n-Hydroxycarbamimidoyl)-acetic acid. Techniques such as flow chemistry and microwave-assisted synthesis have enabled faster and more efficient production scales, reducing costs and improving yields. These innovations are particularly valuable for industrial applications where scalability and cost-effectiveness are paramount.

The chemical reactivity of (n-Hydroxycarbamimidoyl)-acetic acid also makes it a valuable tool in material science. Researchers have explored its use in the development of advanced polymers and coatings that exhibit enhanced durability and functionality. By integrating this compound into polymer matrices, scientists have created materials with improved mechanical properties and resistance to degradation, which are essential for applications ranging from aerospace to biomedical devices.

In conclusion, the multifaceted applications of (n-Hydroxycarbamimidoyl)-acetic acid underscore its importance as a key intermediate in chemical synthesis. Its role in drug development, agrochemicals, and material science highlights its versatility and potential impact on various industries. As research continues to uncover new methodologies and applications, the significance of this compound is expected to grow even further, solidifying its position as a cornerstone in modern chemical innovation.